Cas no 209287-19-4 (3-(3-Methoxy-4-methylphenyl)acrylic acid)

• Product Name: 3-(3-Methoxy-4-methylphenyl)acrylic acid
• CAS No: 209287-19-4
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 843154
• Update Time: 2026-04-29

3-(3-Methoxy-4-methylphenyl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methoxy-4-methylphenyl)acrylic acid
• (2E)-3-(3-Methoxy-4-methylphenyl)acrylic acid
• 2-Propenoic acid, 3-(3-methoxy-4-methylphenyl)-

Computed Properties

• Exact Mass: 192.07866

Experimental Properties

• PSA: 46.53
• LogP: 2.10140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on 3-(3-Methoxy-4-methylphenyl)acrylic acid

Comprehensive Overview of 3-(3-Methoxy-4-methylphenyl)acrylic acid (CAS No. 209287-19-4): Properties, Applications, and Industry Insights

3-(3-Methoxy-4-methylphenyl)acrylic acid (CAS No. 209287-19-4) is a specialized organic compound gaining attention in pharmaceutical and material science research. This methoxy-substituted cinnamic acid derivative features a unique molecular structure combining a phenyl ring with acrylic acid functionality, making it valuable for synthesizing bioactive molecules and advanced materials. The compound's dual functional groups enable diverse chemical modifications, positioning it as a versatile building block in modern chemistry.

Recent studies highlight the growing demand for 3-(3-Methoxy-4-methylphenyl)acrylic acid in developing non-steroidal anti-inflammatory drug (NSAID) precursors and photopolymerizable materials. Its electron-rich aromatic system facilitates applications in organic electronics, particularly in creating conductive polymers for flexible displays—a hot topic aligning with the global push for wearable technology. Researchers are particularly interested in its structure-activity relationship when used as an intermediate for targeted drug delivery systems.

The synthesis of CAS 209287-19-4 typically involves Knoevenagel condensation between appropriately substituted benzaldehydes and malonic acid derivatives. Industry professionals frequently search for optimized synthesis protocols and scalable production methods, reflecting the compound's transition from laboratory curiosity to commercial-scale applications. Analytical characterization via HPLC purity testing and NMR spectral data confirms the compound's high purity (>98%), a critical parameter for pharmaceutical applications.

Environmental considerations surrounding 3-(3-Methoxy-4-methylphenyl)acrylic acid production have emerged as a key discussion point. Manufacturers are exploring green chemistry approaches to reduce solvent waste, responding to the chemical industry's sustainability initiatives. The compound's biodegradation profile and eco-toxicity data are becoming increasingly important search terms among regulatory specialists and environmental scientists.

In material science, the photocrosslinking capability of this acrylic acid derivative makes it valuable for developing UV-curable coatings—a market projected to grow at 7.8% CAGR through 2030. Formulators appreciate its ability to enhance coating adhesion while maintaining optical clarity, properties highly sought after in electronic encapsulation and medical device coatings. These applications connect with trending searches about advanced material solutions for next-generation technologies.

The pharmaceutical industry utilizes 3-(3-Methoxy-4-methylphenyl)acrylic acid as a precursor for COX-2 inhibitor development, with research focusing on its potential to create novel anti-inflammatory agents. Recent patent filings reveal innovative applications in prodrug formulations, particularly for gastro-sparing medications—a response to consumer concerns about digestive side effects. These developments correlate with increasing searches for safer NSAID alternatives and targeted pain management solutions.

Quality control specifications for CAS 209287-19-4 emphasize residual solvent limits and heavy metal content, reflecting stringent pharmaceutical requirements. Analytical method development for this compound frequently appears in scientific literature, particularly regarding HPLC-UV detection and LC-MS quantification techniques. These technical aspects generate substantial search traffic from quality assurance professionals seeking validated analytical procedures.

Market analysts note rising interest in 3-(3-Methoxy-4-methylphenyl)acrylic acid from Asian manufacturers, particularly for electronic material applications. The compound's thermal stability (decomposition point >220°C) makes it suitable for high-performance polymer formulations used in 5G infrastructure components—a sector experiencing explosive growth. This connection to telecommunications materials represents a significant opportunity for suppliers.

Storage and handling recommendations for this compound emphasize protection from light and inert atmosphere storage to prevent polymerization. Technical datasheets typically recommend amber glass containers with nitrogen blanketing for long-term stability—information frequently sought by logistics managers and formulation chemists. Proper material compatibility knowledge prevents degradation during storage and transport.

Future research directions for 3-(3-Methoxy-4-methylphenyl)acrylic acid include exploration of its biological activity against emerging therapeutic targets and development of water-soluble derivatives for biomedical applications. These potential breakthroughs align with trending searches about next-generation pharmaceutical intermediates and biocompatible materials, indicating sustained interest in this versatile chemical building block.